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Compound of Interest

Compound Name: 1,3-Cyclohexanediol

Cat. No.: B1223022

Ensuring laboratory safety is paramount for researchers and scientists. This guide provides
essential, immediate safety and logistical information for handling 1,3-Cyclohexanediol,
focusing on personal protective equipment (PPE), operational procedures, and disposal plans.
Adherence to these guidelines is critical for minimizing risks and ensuring a safe research
environment.

Note: The toxicological properties of 1,3-Cyclohexanediol have not been fully investigated.[1]
Always consult the specific Safety Data Sheet (SDS) provided by the supplier for the exact
material you are using, as hazards can vary based on purity and physical form (e.g., solid,
liquid).

Hazard Identification and Personal Protective
Equipment

1,3-Cyclohexanediol is generally considered a combustible solid, though not a significant fire
risk.[2] The primary hazards are associated with irritation and potential harm upon contact or
ingestion. Thermal decomposition can lead to the release of irritating gases and vapors, such
as carbon monoxide and carbon dioxide.[3][4]

Summary of Potential Hazards:
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Hazard Type Description GHS Classification
o Causes serious eye irritation. )
Eye Irritation 5] Eye Irrit. 2[5]

) o May cause skin irritation upon ) ]
Skin Irritation Skin Irrit. 2[5]
contact.[5]

Acute Toxicity (Oral) Harmful if swallowed.[5] Acute Tox. 4[5]

Acute Toxicity (Dermal) Harmful in contact with skin.[5]  Acute Tox. 4[5]

May cause respiratory tract
Respiratory Irritation irritation, especially in dust STOT SE 3
form.[1]

Operational Plan: Step-by-Step Handling
Procedures

A systematic approach to handling 1,3-Cyclohexanediol is crucial. The following steps outline

the procedure from preparation to post-handling.
1. Engineering Controls and Preparation:

o Ventilation: Always handle 1,3-Cyclohexanediol in a well-ventilated area.[6][7] A chemical
fume hood is recommended, especially when generating dust or vapors.

o Safety Equipment: Ensure an eyewash station and a safety shower are readily accessible.[1]
e Ignition Sources: Keep the chemical away from heat and sources of ignition.[3]
2. Personal Protective Equipment (PPE) Selection:

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles conforming to OSHA's 29 CFR 1910.133 or European Standard EN166.[3][4][8]

o Hand Protection: Wear appropriate protective gloves, such as nitrile rubber, to prevent skin
exposure.[1][9] Inspect gloves before use and use proper removal techniques to avoid skin

contact.[7]
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Body Protection: Wear a lab coat, long-sleeved clothing, or a PVC apron to prevent skin
contact.[3][6][9]

Respiratory Protection: Under normal conditions with adequate ventilation, respiratory
protection is not typically required.[3][7][9] If dust is generated or exposure limits are
exceeded, use a NIOSH/MSHA or European Standard EN 136/149 approved respirator with
a particle filter.[1][9][10]

. Safe Handling Practices:
Avoid Contact: Minimize all personal contact, including inhalation of dust or vapors.[6][8]

Personal Hygiene: Wash hands thoroughly after handling the substance.[3][4] Do not eat,
drink, or smoke in the work area.

Storage: Store in a cool, dry, well-ventilated place in a tightly sealed, properly labeled
container.[3][4][7][10] It should be stored away from incompatible materials such as oxidizing
agents and strong acids.[8]

. Spill Management:
Immediate Action: In case of a spill, evacuate the area and alert personnel.[6]

Cleanup: For solid spills, sweep up the material, avoiding dust generation, and place it in a
suitable, sealed container for disposal.[3][4][8]

Decontamination: Clean the affected area thoroughly. Do not allow the chemical to enter
drains.[7]

Disposal Plan

Proper disposal is a critical final step to ensure environmental safety and regulatory
compliance.

1. Waste Classification:

e 1,3-Cyclohexanediol and its containers may be considered hazardous waste.[6][10]
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2. Disposal Procedure:

o Containers: Do not reuse empty containers. Handle uncleaned containers as you would the

product itself.

o Chemical Waste: All waste must be handled and disposed of in accordance with local, state,
and federal regulations.[6][10] Contact a licensed professional waste disposal service.

» Environmental Protection: Prevent the substance from entering drains or water courses.[6][7]

Visualizing Safety Protocols

To clarify the decision-making process for selecting appropriate PPE when handling 1,3-
Cyclohexanediol, the following workflow diagram has been created.
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PPE Selection Workflow for 1,3-Cyclohexanediol

Start: Assess Task
Gandling 1,3-Cyclohexanediol’a

es

Use in Well-Ventilated Area
(e.g., Fume Hood)

:

Standard PPE:
- Safety Goggles (EN166)
- Nitrile Gloves
- Lab Coat

Potential for Dust
or Aerosol Generation?

Add Respiratory Protection
(NIOSH/EN149 Approved)

Proceed with Task

Click to download full resolution via product page

Caption: PPE selection workflow for handling 1,3-Cyclohexanediol.
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Quantitative Data Summary

The following table summarizes key quantitative data for 1,3-Cyclohexanediol.

Property Value Source(s)

Molecular Formula CeH1202 [5]

Molecular Weight 116.16 g/mol [5]

Physical State Viscous Liquid or Solid [31[4]18]

Melting Point 30°C/86 °F [31[4]

- _ 246 - 247 °C [ 474.8 - 476.6 °F

Boiling Point [31[4]
@ 760 mmHg

Flash Point >110 °C /> 230 °F [31[4]
Clear (liquid) / Beige or White

Appearance _ [1][3][41[8]
(solid)

Odor Odorless [31141[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Navigating the Safe Handling of 1,3-Cyclohexanediol: A
Procedural Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1223022#personal-protective-equipment-for-
handling-1-3-cyclohexanediol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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